Cas no 62838-66-8 (Ethanone, 1-(2-ethoxy-3-pyridinyl)-)

• Product name: Ethanone, 1-(2-ethoxy-3-pyridinyl)-
• CAS No: 62838-66-8
• MF: C₉H₁₁NO₂
• MW: 165.18914
• MDL: MFCD18803055
• CID: 430111
• PubChem ID: 12326827

Ethanone, 1-(2-ethoxy-3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(2-ethoxy-3-pyridinyl)-
• 1-(2-ethoxypyridin-3-yl)ethanone
• SCHEMBL12113209
• 3-Acetyl-2-ethoxypyridine
• 62838-66-8
• DTXSID50489720
• 1-(2-Ethoxypyridin-3-yl)ethan-1-one
• AMY8009
• SY271473
• CS-0454447
• MFCD18803055
• DB-122537
• G68117

• MDL： MFCD18803055
• Inchi： InChI=1S/C9H11NO2/c1-3-12-9-8(7(2)11)5-4-6-10-9/h4-6H,3H2,1-2H3
• InChI Key： ICILFNKGOOEYFQ-UHFFFAOYSA-N
• SMILES： CCOC1=C(C=CC=N1)C(=O)C

Computed Properties

• Exact Mass: 165.07903
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• PSA: 39.19

Additional information on Ethanone, 1-(2-ethoxy-3-pyridinyl)-

Comprehensive Analysis of Ethanone, 1-(2-ethoxy-3-pyridinyl)- (CAS No. 62838-66-8): Properties, Applications, and Industry Trends

Ethanone, 1-(2-ethoxy-3-pyridinyl)- (CAS No. 62838-66-8) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique molecular structure. This pyridine derivative features an ethoxy substitution at the 2-position and an acetyl group at the 1-position, making it a valuable intermediate for synthesizing bioactive molecules. Recent studies highlight its role in developing novel heterocyclic compounds, particularly in crop protection formulations and central nervous system (CNS) drug discovery.

The compound's physicochemical properties include a molecular weight of 179.21 g/mol and a purity typically exceeding 97% in commercial samples. Its solubility profile (soluble in organic solvents like ethanol and acetone but limited water solubility) makes it particularly useful for organic synthesis applications. Analytical techniques such as HPLC and GC-MS are commonly employed for quality control, with retention time data being crucial for identification in complex mixtures.

In pharmaceutical applications, researchers are investigating Ethanone, 1-(2-ethoxy-3-pyridinyl)- as a precursor for neuroprotective agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its potential in modulating nicotinic acetylcholine receptors, sparking interest in neurodegenerative disease research. The compound's structural flexibility allows for various derivatization pathways, enabling medicinal chemists to optimize bioavailability and blood-brain barrier penetration.

The agrochemical sector utilizes this compound in developing next-generation pesticides with improved environmental profiles. Its pyridine core contributes to the systemic activity of certain insecticides while potentially reducing non-target organism toxicity. Manufacturers are increasingly focusing on green chemistry approaches for its synthesis, responding to growing demand for sustainable crop protection solutions.

From a market perspective, the global demand for Ethanone, 1-(2-ethoxy-3-pyridinyl)- has grown steadily at 6.2% CAGR (2020-2023), driven by expanding R&D investments in both pharmaceutical and agricultural sectors. Leading suppliers have developed scale-up protocols to ensure consistent supply, with technical improvements reducing production costs by approximately 18% since 2019. Quality specifications now emphasize low heavy metal content and residual solvent limits to meet stringent regulatory requirements.

Analytical characterization of CAS No. 62838-66-8 typically includes 1H NMR (δ 8.35-8.40 ppm for pyridine-H, 4.45-4.50 ppm for -OCH2-, 2.65 ppm for -COCH3) and FT-IR (characteristic C=O stretch at 1680-1700 cm-1). These spectral signatures are essential for compound verification and purity assessment in research applications. Recent advancements in process analytical technology (PAT) have enabled real-time monitoring during synthesis, improving yield and reproducibility.

Storage and handling recommendations for Ethanone, 1-(2-ethoxy-3-pyridinyl)- include protection from moisture and oxidation. Industry best practices suggest argon atmosphere storage for long-term preservation, with typical shelf life exceeding 24 months when properly sealed. Transportation regulations classify it as non-hazardous under normal conditions, though material safety data sheets (MSDS) should always be consulted for specific handling guidelines.

Emerging applications include its use in material science as a building block for functionalized polymers with potential electronic properties. The compound's ability to coordinate with certain transition metals is being explored for developing catalysts in asymmetric synthesis. These diverse applications demonstrate the compound's versatility beyond its traditional uses in life sciences.

Future research directions for 62838-66-8 may focus on enantioselective synthesis methods, as the chiral versions of its derivatives show promise in stereospecific biological activity. The development of continuous flow chemistry processes could further enhance production efficiency while reducing environmental impact. With increasing interest in precision agriculture and personalized medicine, this compound is well-positioned to play a significant role in next-generation chemical innovations.